Cas no 1403864-45-8 ((1R,3S)-3-Methoxy-cyclohexylamine)

• Product Name: (1R,3S)-3-Methoxy-cyclohexylamine
• CAS No: 1403864-45-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD19210395
• CID: 4594567
• Update Time: 2023-08-10

(1R,3S)-3-Methoxy-cyclohexylamine Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-3-Methoxy-cyclohexylamine
• cis-3-Methoxy-cyclohexylamine
• (1R,3S)-3-methoxycyclohexan-1-amine
• NE64292
• NE64463
• SB33344
• Rel-(1R,3S)-3-methoxycyclohexan-1-amine

• MDL： MFCD19210395
• Inchi： 1S/C7H15NO/c1-9-7-4-2-3-6(8)5-7/h6-7H,2-5,8H2,1H3/t6-,7+/m1/s1
• InChI Key： JQGZGROVQGEGIO-RQJHMYQMSA-N
• SMILES： O(C)[C@H]1CCC[C@H](C1)N

Computed Properties

• Exact Mass: 129.115364102 g/mol
• Monoisotopic Mass: 129.115364102 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2
• Molecular Weight: 129.20